Cas no 898138-45-9 (4-(Pyridin-3-ylmethoxy)benzoic acid)

• Product Name: 4-(Pyridin-3-ylmethoxy)benzoic acid
• CAS No: 898138-45-9
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 1024884
• Update Time: 2025-11-02

4-(Pyridin-3-ylmethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-3-ylmethoxy)benzoic acid

• Inchi： 1S/C13H11NO3/c15-13(16)11-3-5-12(6-4-11)17-9-10-2-1-7-14-8-10/h1-8H,9H2,(H,15,16)
• InChI Key： WIYQURISXJRWLD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on 4-(Pyridin-3-ylmethoxy)benzoic acid

Recent Advances in the Study of 4-(Pyridin-3-ylmethoxy)benzoic acid (CAS: 898138-45-9) in Chemical Biology and Pharmaceutical Research

4-(Pyridin-3-ylmethoxy)benzoic acid (CAS: 898138-45-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its pyridine and benzoic acid moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a lead molecule in drug discovery.

One of the key areas of research involving 4-(Pyridin-3-ylmethoxy)benzoic acid is its role as a modulator of inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on the NF-κB signaling pathway, which is central to the regulation of inflammatory responses. The study utilized in vitro and in vivo models to show that 4-(Pyridin-3-ylmethoxy)benzoic acid significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(Pyridin-3-ylmethoxy)benzoic acid has been investigated for its anticancer activity. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound induces apoptosis in various cancer cell lines, including breast and lung cancer cells, through the activation of caspase-3 and caspase-9. The study also highlighted the compound's ability to inhibit angiogenesis, a critical process in tumor growth and metastasis. These results position 4-(Pyridin-3-ylmethoxy)benzoic acid as a promising candidate for further development in oncology.

The synthesis and structural optimization of 4-(Pyridin-3-ylmethoxy)benzoic acid have also been a focus of recent research. A 2022 paper in Organic & Biomolecular Chemistry described an efficient and scalable synthetic route for this compound, which involves a palladium-catalyzed coupling reaction. The study emphasized the importance of optimizing reaction conditions to improve yield and purity, which are critical for large-scale pharmaceutical production. Furthermore, computational studies have been conducted to explore the structure-activity relationship (SAR) of this compound, providing insights into how modifications to its structure could enhance its pharmacological properties.

Another notable application of 4-(Pyridin-3-ylmethoxy)benzoic acid is in the field of antimicrobial research. A 2023 study published in Antimicrobial Agents and Chemotherapy demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, leading to cell death. These findings open new avenues for the development of novel antibiotics to combat drug-resistant bacterial infections.

In conclusion, 4-(Pyridin-3-ylmethoxy)benzoic acid (CAS: 898138-45-9) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects, make it a valuable candidate for further investigation. Ongoing research efforts are focused on optimizing its synthesis, elucidating its mechanisms of action, and evaluating its therapeutic potential in preclinical and clinical settings. As the scientific community continues to explore the applications of this compound, it is expected to play an increasingly important role in the development of novel therapeutics.